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Compound of Interest

Compound Name:
4-

[(Cyclopropylamino)methyl]phenol

CAS No.: 926201-89-0

Cat. No.: B3306067

Get Quote

Executive Summary & Immediate Safety Directives
4-[(Cyclopropylamino)methyl]phenol is a bioactive intermediate used primarily in the

synthesis of beta-blockers (e.g., Betaxolol). Due to its dual functionality—containing both a

phenolic moiety and a secondary amine—it presents specific risks regarding corrosivity, acute

toxicity, and environmental persistence.

Critical "Do Not" List:

DO NOT dispose of down the drain. This compound is toxic to aquatic life and persists in

water systems.[1]

DO NOT mix with strong oxidizing agents (e.g., peroxides, permanganates) or nitrosating

agents (e.g., sodium nitrite). Scientific Rationale: Secondary amines can react with nitrites to

form N-nitrosamines, which are potent human carcinogens.
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DO NOT dispose of with general trash or biohazard waste.

Chemical Profile & Hazard Identification
Effective disposal requires understanding the chemical behavior of the substance.

Parameter Specification Operational Implication

Chemical Name

4-

[(Cyclopropylamino)methyl]phe

nol

CAS Number 22662-39-1 Use for waste manifesting.

Physical State Solid (Crystalline powder)
Dust inhalation risk during

weighing/transfer.

Functional Groups
Phenol (Acidic), Secondary

Amine (Basic)

Amphoteric nature; solubility

changes with pH.

Hazards (GHS)

Danger[2] • H302: Harmful if

swallowed [2][3] • H314:

Causes severe skin burns/eye

damage [4][5] • H361:

Suspected of damaging

fertility/unborn child

Requires full PPE (Nitrile

gloves, safety goggles, lab

coat).

RCRA Status
Non-listed (Characteristic

Waste)

Likely D002 (Corrosive) if in

solution; treat as Hazardous

Organic Waste.

Pre-Disposal Stabilization (Bench-Level)
Before the waste leaves the fume hood, it must be stabilized and segregated correctly.

A. Segregation Protocols
Organic Stream: This compound contains Nitrogen, Oxygen, Carbon, and Hydrogen. It

belongs in the Non-Halogenated Organic waste stream unless dissolved in halogenated

solvents (e.g., DCM).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cdn.caymanchem.com/cdn/msds/18625m.pdf
https://cdn.caymanchem.com/cdn/msds/18625m.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_202400707_1.0_SDS_EN.pdf?ref=1748878917
https://www.fishersci.com/store/msds?partNumber=S25463&productDescription=PHENOL+100ML&vendorId=VN00115888&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/108-95-2-A0210053-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3306067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatibility Check: Ensure the waste container is free of heavy metals. Phenolic amines

can act as chelators, potentially solubilizing metals and complicating downstream

incineration.

B. Quenching Reactive Residues
If you have reaction mixtures containing unreacted 4-[(Cyclopropylamino)methyl]phenol:

Neutralization: Adjust pH to neutral (pH 6-8) carefully.

Note: As an amphoteric molecule, extreme pH shifts may cause precipitation.

Solvent Selection: Keep in compatible solvents (Methanol, Ethanol, or Acetone) for liquid

disposal.

Disposal Workflow & Decision Logic
The following decision tree outlines the logical flow for disposing of this specific intermediate.
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Waste Generated:
4-[(Cyclopropylamino)methyl]phenol

Determine Physical State

Liquid / Solution Solid / Powder / Filter Cake

Contains Halogens?
(DCM, Chloroform)

Stream: Halogenated
Organic Waste

Yes

Stream: Non-Halogenated
Organic Waste

No

Container: HDPE Carboy
(Vented Cap)

Labeling:
'Hazardous Waste - Toxic/Corrosive'

List CAS: 22662-39-1

Double Bagging
(Polyethylene)

Container: Wide-Mouth
Fiber/Plastic Drum

Final Disposal Method:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and packaging of 4-
[(Cyclopropylamino)methyl]phenol waste.

Detailed Operational Procedures
Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability: Expired reagents, spill cleanup materials, filter cakes.

Containment: Place the solid material into a clear polyethylene bag (minimum 2 mil

thickness).

Double-Bagging: Seal the first bag (tape or zip-tie) and place it inside a second bag. This

"double containment" prevents contamination of the outer drum if the inner bag ruptures.

Secondary Container: Place the double-bagged waste into a wide-mouth HDPE or Fiber

Drum approved for hazardous waste.

Labeling: Affix a hazardous waste label.

Constituents: "Solids containing 4-[(Cyclopropylamino)methyl]phenol"

Hazards: Toxic, Corrosive.[4][5][6]

Scenario B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Applicability: HPLC waste, reaction solvents.[7]

Compatibility Check: Ensure the carboy does NOT contain oxidizing acids (Nitric, Perchloric).

Transfer: Use a funnel to prevent splashing. Fill the carboy to only 90% capacity to allow for

thermal expansion.

Venting: Use a vented cap if there is any risk of off-gassing (common if unquenched

reagents are present).
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Labeling: List all solvents (e.g., "Methanol 90%, 4-[(Cyclopropylamino)methyl]phenol
10%").

Emergency Response: Spills
Spill Response Kit Requirements:

Inert absorbent (Vermiculite or Sand).[8]

Sodium Bicarbonate (for neutralization if acidic).

Nitrile gloves (double-gloved recommended).

P100 Respirator (if dust is generated).

Protocol:

Evacuate & Ventilate: If a large amount of dry powder is airborne, evacuate the lab

immediately.

PPE Up: Don protective gear.[3][5][6][8][9][10]

Contain: Ring the spill with absorbent material.[8]

Neutralize/Collect:

Solids: Gently sweep into a dustpan. Do not create dust.[2][3][4][5][6][8][9][10] Wipe the

area with a damp paper towel.

Liquids: Absorb completely.

Disposal: All cleanup materials must be treated as Hazardous Chemical Waste (Scenario A).

Regulatory Compliance & Final Disposition
RCRA (Resource Conservation and Recovery Act)
While 4-[(Cyclopropylamino)methyl]phenol is not explicitly P-listed or U-listed, it must be

characterized by the generator.
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Characteristic of Corrosivity (D002): If the waste is aqueous and pH < 2 or > 12.5.

Generator Knowledge: Due to the known toxicity and bioactive nature (beta-blocker

precursor), it must be managed as hazardous waste regardless of pH.

Ultimate Destruction
The only acceptable final disposal method for this pharmaceutical intermediate is High-

Temperature Incineration. This ensures the complete thermal destruction of the cyclopropyl ring

and the aromatic amine structure, preventing environmental bioaccumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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